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Compound of Interest

Compound Name: 1-methyl-1H-indole-3-carboxamide

Cat. No.: B1298954

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the two-step synthesis of 1-methyl-1H-indole-
3-carboxamide, a valuable building block in medicinal chemistry. The synthesis commences
with the N-methylation of indole-3-carboxylic acid to yield 1-methyl-1H-indole-3-carboxylic acid,
which is subsequently amidated to afford the final product. This protocol includes detailed
experimental procedures, characterization data, and a workflow diagram to ensure
reproducibility for research and drug development applications.

Introduction

Indole carboxamides are a prominent structural motif in a multitude of biologically active
compounds. The N-methylation of the indole ring can significantly influence the
pharmacological properties of these molecules, including their potency, selectivity, and
metabolic stability. 1-methyl-1H-indole-3-carboxamide serves as a key intermediate for the
synthesis of more complex molecules, including potential therapeutic agents. The following
protocol outlines a reliable and efficient synthesis of this compound.

Data Presentation
Table 1: Physicochemical and Characterization Data
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Parameter Value Reference

Final Product

1-methyl-1H-indole-3-
Compound Name )
carboxamide

CAS Number 118959-44-7 [1]
Molecular Formula C10H10N20 [1]
Molecular Weight 174.20 g/mol [1]

) ) Data not available in cited
Melting Point .
literature

Intermediate

1-methyl-1H-indole-3-

Compound Name ] ]
carboxylic acid

CAS Number 32387-21-6
Molecular Formula C10H9NO:2
Molecular Weight 175.18 g/mol
Melting Point 197-200 °C

Table 2: NMR Spectral Data

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-methyl-1H-indole-3-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/1-methyl-1H-indole-3-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/1-methyl-1H-indole-3-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Chemical Shifts (5,

Compound Nucleus Solvent
ppm)
1-methyl-1H-indole-3- Data not available in
1H NMR -
carboxamide cited literature
1-methyl-1H-indole-3- Data not available in
_ 13C NMR - _ _
carboxamide cited literature[1]
11.85 (s, 1H), 8.10 (d,
methyl indole-3- J=8.0 Hz, 1H), 8.05
carboxylate (related 1H NMR DMSO-ds (s, 1H), 7.50 (d, J=8.2
compound) Hz, 1H), 7.25-7.15 (m,

2H), 3.80 (s, 3H)

165.0, 136.4, 130.5,
126.2, 122.8, 121.5,
120.7, 111.9, 107.0,
51.2

methyl indole-3-
carboxylate (related 13C NMR DMSO-ds

compound)

Note: NMR data for the closely related methyl ester is provided for reference.[2]

Experimental Protocols
Overall Synthesis Workflow

The synthesis of 1-methyl-1H-indole-3-carboxamide is achieved in two main steps starting
from indole-3-carboxylic acid. The first step is the N-methylation of the indole ring, followed by
the amidation of the resulting carboxylic acid.
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Step 1: N-Methylation Step 2: Amidation
Indole-3-carboxylic Acid Nah, Chal, THF 1-methyl-1H-indole-3-carboxylic acid (EDC, HOBt, NH4Cl, DIPEA, DMF) _,, 1-methyl-1H-indole-3-carboxamide

Indole-2-Carboxamide
(Related Compound)

M. tuberculosis Cell

(Mycolic Acids)

ransport Inhibition

MmpL3 Transporter

Cell Wall Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 1-methyl-
1H-indole-3-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298954#synthesis-protocol-for-1-methyl-1h-indole-
3-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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